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Compound of Interest

Compound Name:
Ethyl 1-(2-chloroacetyl)piperidine-

4-carboxylate

Cat. No.: B1299104 Get Quote

An In-depth Technical Guide to Ethyl 1-(2-
chloroacetyl)piperidine-4-carboxylate
This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and analysis of Ethyl 1-(2-chloroacetyl)piperidine-4-carboxylate, a

key intermediate in pharmaceutical synthesis. This document is intended for researchers,

scientists, and professionals in the field of drug development and organic chemistry.

Core Properties and Specifications
Ethyl 1-(2-chloroacetyl)piperidine-4-carboxylate is a heterocyclic organic compound. It is

characterized by a piperidine ring N-substituted with a chloroacetyl group and an ethyl

carboxylate at the 4-position.

Physicochemical Data
A summary of the key physical and chemical properties of Ethyl 1-(2-chloroacetyl)piperidine-
4-carboxylate is presented in the table below.
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Property Value Source

Molecular Formula C10H16ClNO3 [1][2][3][4]

Molecular Weight 233.69 g/mol [1][3][4]

CAS Number 318280-71-6 [1][3][4]

Physical State Liquid (at 20°C)

Purity Typically ≥97% [4]

Storage Temperature Room temperature [4]

Spectroscopic and Analytical Data
While specific melting and boiling points are not readily available in the provided search results,

analytical characterization is crucial for identity and purity confirmation. Standard analytical

techniques for this compound would include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to

confirm the molecular structure.

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern. The

predicted monoisotopic mass is 233.08188 Da.[2]

Infrared (IR) Spectroscopy: To identify characteristic functional groups such as the carbonyls

of the ester and amide, and the C-Cl bond.

Synthesis Protocol
The primary method for the synthesis of Ethyl 1-(2-chloroacetyl)piperidine-4-carboxylate is

the N-acetylation of a secondary amine (Ethyl 4-piperidinecarboxylate) with 2-chloroacetyl

chloride.[1]

Experimental Procedure
Materials:

Ethyl 4-piperidinecarboxylate
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2-Chloroacetyl chloride

Dichloromethane (DCM)

Water (H₂O)

Saturated brine solution

Sodium sulfate (Na₂SO₄)

Protocol:

Dissolve Ethyl 4-piperidinecarboxylate (1.0 equivalent) in dichloromethane (100 mL).[1]

Cool the solution in an ice bath to 0°C.[1]

Slowly add 2-chloroacetyl chloride (0.5 equivalents) to the cooled solution.[1]

Stir the reaction mixture in the ice bath for 1 hour.[1]

Wash the reaction mixture with water (2 x 70 mL).[1]

Perform a final wash with saturated brine solution (70 mL).[1]

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).[1]

Filter the mixture to remove the drying agent.[1]

Evaporate the solvent in vacuo to yield the final product, Ethyl 1-(2-
chloroacetyl)piperidine-4-carboxylate.[1]

Synthesis Workflow Diagram
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Reactants

Reaction Conditions

Workup and Purification

Ethyl 4-piperidinecarboxylate

Dissolve Reactant 1 in DCM

2-Chloroacetyl chloride

Add Reactant 2

Dichloromethane (DCM)

Cool to 0°C (Ice Bath)

Stir for 1 hour at 0°C

Wash with H₂O (2x)

Wash with Saturated Brine

Dry with Na₂SO₄

Filter

Evaporate Solvent

Ethyl 1-(2-chloroacetyl)piperidine-4-carboxylate

Click to download full resolution via product page

Caption: Synthesis workflow for Ethyl 1-(2-chloroacetyl)piperidine-4-carboxylate.
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Biological Activity and Signaling Pathways
Currently, there is limited publicly available information regarding the specific biological

activities or signaling pathway interactions of Ethyl 1-(2-chloroacetyl)piperidine-4-
carboxylate itself. It is primarily utilized as an intermediate in the synthesis of more complex,

biologically active molecules. Further research would be required to elucidate any intrinsic

pharmacological effects of this compound.

Safety and Handling
Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when handling Ethyl 1-(2-chloroacetyl)piperidine-4-carboxylate and its

reagents. All procedures should be carried out in a well-ventilated fume hood. For detailed

safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.[4]

Conclusion
Ethyl 1-(2-chloroacetyl)piperidine-4-carboxylate is a valuable chemical intermediate with

well-defined physical and chemical properties. The synthesis protocol outlined in this guide is a

robust and efficient method for its preparation. While its direct biological activity is not

extensively documented, its role as a building block in the development of novel therapeutics is

significant. Researchers and scientists can utilize the information presented herein for the

successful synthesis and application of this compound in their research and development

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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